1-Ethoxycarbonylmethylpyridinium
Cat. No. B8756980
M. Wt: 166.20 g/mol
InChI Key: YVYHSLJKEUXGQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:7][CH2:8][C:9](=[O:10])[O:11][CH2:12][CH3:13].[CH3:14][C:15]#[N:16].[cH:1]1[cH:2][cH:3][n:4][cH:5][cH:6]1>>[Br-:7].[cH:1]1[cH:2][cH:3][n+:4]([CH2:8][C:9](=[O:10])[O:11][CH2:12][CH3:13])[cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[Br-]
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Name
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Type
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product
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Smiles
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CCOC(=O)C[n+]1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
